![molecular formula C9H16N2O2 B1386418 1-Ethyl-3-(4-oxocyclohexyl)urea CAS No. 1154207-75-6](/img/structure/B1386418.png)
1-Ethyl-3-(4-oxocyclohexyl)urea
Overview
Description
Synthesis Analysis
The synthesis of N-substituted ureas, such as “1-Ethyl-3-(4-oxocyclohexyl)urea”, can be achieved through a simple, catalyst-free, and scalable method. This involves the nucleophilic addition of amines to potassium isocyanate in water without an organic co-solvent .Molecular Structure Analysis
The molecular structure of “1-Ethyl-3-(4-oxocyclohexyl)urea” is characterized by a six-membered ring (cyclohexyl group), a urea group, and an ethyl group .Chemical Reactions Analysis
The Biginelli reaction, which involves the condensation of an aldehyde and urea, is a potential chemical reaction involving “1-Ethyl-3-(4-oxocyclohexyl)urea”. The iminium intermediate generated in this reaction acts as an electrophile for the nucleophilic addition of the ketoester enol .Scientific Research Applications
Acceleration of Biginelli Reaction
1-Ethyl-3-(4-oxocyclohexyl)urea: is utilized in the acceleration of the Biginelli reaction. This reaction is foundational in multi-component chemical synthesis, offering access to a diverse array of dihydropyrimidinones with significant pharmacological properties . The compound aids in the rapid formation of dihydropyrimidinone from ethyl acetoacetate, benzaldehyde, and urea, especially when combined with electrospray ionization and ion mobility spectrometry techniques .
DNA-Based Bioconjugates Synthesis
The compound serves as a crucial intermediate in the synthesis of DNA-based bioconjugates. An adapted strategy from the conventional crosslinking method uses 1-Ethyl-3-(4-oxocyclohexyl)urea to form a covalently coupled phosphoramidated single-stranded DNA (ssDNA), which is stable for several days and demonstrates the potential for various bioengineering applications .
Organic Synthesis of Tetrahydroquinolines
In organic chemistry, 1-Ethyl-3-(4-oxocyclohexyl)urea is involved in the synthesis of highly substituted tetrahydroquinolines through a three-component cascade reaction. This process is significant for the development of compounds with potential therapeutic effects .
Safety and Hazards
properties
IUPAC Name |
1-ethyl-3-(4-oxocyclohexyl)urea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O2/c1-2-10-9(13)11-7-3-5-8(12)6-4-7/h7H,2-6H2,1H3,(H2,10,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPQIJWWXVWIGJK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)NC1CCC(=O)CC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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